Cas no 106153-67-7 (2-[(6-chloro-3-pyridazinyl)oxy]-Phenol)

• Product Name: 2-[(6-chloro-3-pyridazinyl)oxy]-Phenol
• CAS No: 106153-67-7
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 1097766
• PubChem ID: 10421126
• Update Time: 2025-04-20

2-[(6-chloro-3-pyridazinyl)oxy]-Phenol Chemical and Physical Properties

Names and Identifiers

• 2-[(6-chloro-3-pyridazinyl)oxy]-Phenol
• 2-(6-chloropyridazin-3-yl)oxyphenol
• 3-chloro-6-(2-hydroxyphenoxy)pyridazine
• 6-chloropyridazin-3-yl-2-hydroxyphenyl ether
• ACMC-20m9ra
• CTK0G3738
• Phenol, 2-[(6-chloro-3-pyridazinyl)oxy]-
• 106153-67-7
• SCHEMBL10621238
• DTXSID90439623
• IMJNLNABPWVSPG-UHFFFAOYSA-N

• Inchi： 1S/C10H7ClN2O2/c11-9-5-6-10(13-12-9)15-8-4-2-1-3-7(8)14/h1-6,14H
• InChI Key： IMJNLNABPWVSPG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)OC1C=CC=CC=1O

Computed Properties

• Exact Mass: 222.01971
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.2Ų

Experimental Properties

• PSA: 55.24